Cas no 2137585-07-8 (2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanamide)

• Product Name: 2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanamide
• CAS No: 2137585-07-8
• MF: C₇H₁₁N₃O₃S
• MW: 217.245539903641
• CID: 6147985
• PubChem ID: 165480583
• Update Time: 2025-06-09

2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanamide
• 2137585-07-8
• EN300-1115412

• Inchi： 1S/C7H11N3O3S/c1-5(7(8)11)10-4-6(3-9-10)14(2,12)13/h3-5H,1-2H3,(H2,8,11)
• InChI Key： SMRXBIDODDSPPE-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)C(C(N)=O)C)(=O)=O

Computed Properties

• Exact Mass: 217.05211239g/mol
• Monoisotopic Mass: 217.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 103Ų

Additional information on 2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanamide

Comprehensive Overview of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanamide (CAS No. 2137585-07-8)

2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanamide, with the CAS number 2137585-07-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonylpyrazole derivatives, which are known for their versatile applications in drug discovery and development. The presence of both methanesulfonyl and propanamide functional groups in its structure makes it a promising candidate for modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for sulfonylpyrazole-based compounds has surged due to their potential therapeutic benefits. Researchers are particularly interested in 2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanamide for its possible role in targeting inflammatory and metabolic disorders. The compound's unique structure allows it to interact with specific proteins, making it a subject of interest in structure-activity relationship (SAR) studies. These studies aim to optimize the compound's efficacy and selectivity for future clinical applications.

One of the key advantages of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanamide is its synthetic accessibility. The compound can be synthesized through well-established organic chemistry protocols, ensuring reproducibility and scalability for industrial applications. Its CAS number 2137585-07-8 serves as a unique identifier, facilitating easy retrieval of scientific literature and regulatory information. This is particularly important for researchers and manufacturers who need to comply with global standards for chemical safety and efficacy.

The growing interest in personalized medicine and targeted therapy has further highlighted the importance of compounds like 2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanamide. With advancements in computational chemistry and high-throughput screening, scientists can now predict the biological activity of such compounds with greater accuracy. This has led to an increase in publications and patents related to sulfonylpyrazole derivatives, underscoring their potential in modern drug development.

Another area where 2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanamide shows promise is in the field of neuropharmacology. Preliminary studies suggest that the compound may interact with neurotransmitter systems, offering a new avenue for treating neurological conditions. However, further research is needed to fully elucidate its mechanisms of action and therapeutic potential. The compound's CAS number 2137585-07-8 is frequently cited in academic papers, reflecting its relevance in ongoing scientific investigations.

From an industrial perspective, the scalability of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanamide synthesis is a critical factor. Manufacturers are keen on optimizing production processes to meet the rising demand from pharmaceutical companies. The compound's stability under various conditions also makes it suitable for long-term storage and transportation, which is essential for global supply chains. Regulatory bodies often reference its CAS number 2137585-07-8 to ensure compliance with safety and quality standards.

In conclusion, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)propanamide (CAS No. 2137585-07-8) represents a fascinating area of research with broad applications in medicine and biotechnology. Its unique chemical properties and potential therapeutic benefits make it a compound worth watching in the coming years. As scientific understanding deepens, we can expect more innovative uses for this sulfonylpyrazole derivative, paving the way for breakthroughs in healthcare and beyond.